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Compound of Interest

Compound Name: Uralyt-U

Cat. No.: B1614982 Get Quote

Essential guidelines for the safe and compliant disposal of Uralyt-U (potassium sodium

hydrogen citrate) in research, scientific, and drug development settings.

Uralyt-U, a granular formulation of potassium sodium hydrogen citrate, requires careful

handling and disposal to ensure laboratory safety and environmental protection. While not

classified as a hazardous substance under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals, adherence to proper disposal protocols is crucial.[1]

[2] This guide provides detailed procedures for the disposal of Uralyt-U in a laboratory

environment, aligning with general chemical and pharmaceutical waste management

principles.

Chemical and Safety Data Overview
Uralyt-U's active ingredient, potassium sodium hydrogen citrate, is a stable compound under

normal conditions.[2] However, it is important to be aware of its basic chemical properties and

potential incompatibilities to ensure safe handling and disposal.
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Property Data Source

Hazard Classification

Not a hazardous substance or

mixture according to

Regulation (EC) No.

1272/2008.

[1][2]

Primary Hazards

May cause mild skin and eye

irritation. Avoid inhalation of

dust.

[1][2]

Incompatibilities Strong oxidizing agents. [2][3]

Decomposition Products

When heated to

decomposition, it may emit

toxic oxides of carbon and

fumes containing sodium and

potassium compounds.

[1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedures for the disposal of unused

Uralyt-U granules, prepared solutions, and empty containers in a laboratory setting. This

process emphasizes waste minimization and adherence to institutional and regulatory

guidelines.

1. Waste Identification and Segregation:

Identify: Clearly label all waste containers with "Uralyt-U Waste" or "Potassium Sodium

Hydrogen Citrate Waste."

Segregate: Do not mix Uralyt-U waste with incompatible materials, particularly strong

oxidizing agents.[2][3] It is best practice to collect it in a dedicated waste container.

2. Disposal of Unused Granules:

Collection: Carefully sweep up any spilled or unwanted granules, minimizing dust generation.

[1]
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Containerization: Place the collected granules into a designated, well-sealed, and properly

labeled waste container. Plastic containers are generally preferred for chemical waste

storage.[4]

Disposal Route: Dispose of the container through your institution's non-hazardous chemical

waste stream. Consult your institution's Environmental Health and Safety (EHS) office for

specific procedures.

3. Disposal of Prepared Uralyt-U Solutions:

Neutralization (if required by local regulations): While Uralyt-U is not classified as a

corrosive hazardous waste (pH ≤ 2 or ≥ 12.5), institutional or local regulations may have

specific requirements for the pH of aqueous waste.[4] If neutralization is necessary, consult

your EHS guidelines for appropriate procedures.

Collection: Collect the aqueous solution in a clearly labeled, sealed container.

Disposal Route: Dispose of the container through your institution's chemical waste program.

Do not pour solutions down the drain unless explicitly permitted by your institution's EHS

office and local wastewater regulations.[4][5] The US Environmental Protection Agency

(EPA) has increasingly restricted the sewering of pharmaceutical waste.[6]

4. Disposal of Empty Containers:

Decontamination: Triple rinse the empty Uralyt-U container with water.[7]

Rinsate Collection: Collect the rinsate and manage it as Uralyt-U solution waste.[7]

Final Disposal: Once decontaminated, remove or deface the label and dispose of the

container in the general laboratory trash or recycling, in accordance with your facility's

procedures.[7][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Uralyt-
U in a laboratory setting.
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Caption: Workflow for the proper disposal of different forms of Uralyt-U waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1614982?utm_src=pdf-body-img
https://www.benchchem.com/product/b1614982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Context
While Uralyt-U is a pharmaceutical, its disposal in a laboratory setting is primarily governed by

chemical waste regulations. The Resource Conservation and Recovery Act (RCRA) in the

United States provides the framework for hazardous waste management.[6] Although

potassium sodium hydrogen citrate is not a listed hazardous waste, laboratories should follow

the general principles of prudent chemical management and adhere to their institution's specific

waste disposal policies, which are designed to comply with federal, state, and local regulations.

[4] Always consult your institution's Environmental Health and Safety (EHS) department for the

most current and specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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